Cas no 1214352-18-7 (6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine)

• Product Name: 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine
• CAS No: 1214352-18-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4909321
• Update Time: 2025-06-09

6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-methyl-3-(pyridin-3-yl)pyridine
• 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine

• Inchi： 1S/C12H12N2O/c1-9-11(5-6-12(14-9)15-2)10-4-3-7-13-8-10/h3-8H,1-2H3
• InChI Key： YSAXVMRGJAOKFC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=NC=CC=2)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.1
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine

Introduction to 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine (CAS No. 1214352-18-7)

6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine (CAS No. 1214352-18-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drug candidates.

The molecular structure of 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine consists of a pyridine ring substituted with a methoxy group at the 6-position, a methyl group at the 2-position, and a pyridin-3-yl group at the 3-position. These substituents contribute to the compound's chemical stability and biological activity, making it an attractive candidate for various pharmacological studies.

Recent research has highlighted the potential of 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine in several therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, which could be beneficial in the treatment of chronic pain and inflammatory diseases. Additionally, its ability to modulate specific receptors and enzymes involved in pain signaling pathways has been extensively investigated.

In the context of cancer research, 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine has demonstrated promising anticancer activities. Preclinical studies have indicated that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that this compound could serve as a lead molecule for the development of novel anticancer drugs.

The pharmacokinetic properties of 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine have also been studied in detail. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

In addition to its therapeutic applications, 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine has been explored as a building block in the synthesis of more complex molecules. Its unique structural features allow for the introduction of various functional groups, enabling chemists to tailor its properties for specific applications. This versatility makes it a valuable tool in the design and synthesis of new pharmaceuticals.

The synthesis of 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine has been optimized using modern synthetic methods, ensuring high yields and purity levels. Several synthetic routes have been reported in the literature, including those involving palladium-catalyzed cross-coupling reactions and multistep sequences involving functional group manipulations. These methods provide researchers with efficient and reliable means to produce this compound on both laboratory and industrial scales.

The safety profile of 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine is another important aspect that has been thoroughly evaluated. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in humans.

In conclusion, 6-Methoxy-2-methyl-3-(pyridin-3-yl)pyridine (CAS No. 1214352-18-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.